1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 1-methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrrole-2-carboxamide
• InChI: InChI=1S/C13H14N6O2/c1-18-5-3-4-10(18)13(20)14-7-11-16-12(17-21-11)9-6-15-19(2)8-9/h3-6,8H,7H2,1-2H3,(H,14,20)
• InChI Key: JPUYPSVVHZNXOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NCC2=NC(=NO2)C3=CN(N=C3)C
• Molecular Formula: C13H14N6O2
• Molecular Weight: 286.29 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole, oxadiazole, and pyrrole rings, and the introduction of the methyl and carboxamide groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms; an oxadiazole ring, which is a five-membered ring with two nitrogen atoms and one oxygen atom; and a pyrrole ring, which is a five-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The pyrazole, oxadiazole, and pyrrole rings could potentially undergo various substitution reactions. The carboxamide group could be hydrolyzed to produce a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar groups, the overall shape of the molecule, and the presence of aromatic rings.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential uses in pharmaceuticals or other industries, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.